4-Bromo-2-ethyl-5-methoxyphenol

• Molecular Formula: C9H11BrO2
• Molecular Weight: 231.09 g/mol
• IUPAC Name: 4-bromo-2-ethyl-5-methoxyphenol
• InChI: InChI=1S/C9H11BrO2/c1-3-6-4-7(10)9(12-2)5-8(6)11/h4-5,11H,3H2,1-2H3
• InChI Key: TUFCZXXCXVFEOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1O)OC)Br

Description

4-Bromo-2-ethyl-5-methoxyphenol is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tetrabutyl ammonium tribromide (38.10 g, 79 mmol) in CHCl3 (100 mL) was added to a stirred solution of 5-methoxy-2-ethyl-phenol (12.0 g, 79 mmol) dissolved in CHCl3 (90 mL). The reaction mixture was stirred for 4hrs and then quenched with 5% solution of sodium thiosulfate (90 mL). The biphasic mixture was stirred for 30 mins and then the layers were separated. The organic layer was washed with 1 N HCl, brine, dried over Na2SO4 and concentrated to a red oil. Purification by flash column chromatography (0% to 60% EtOAc in hexanes) gave the product as an oil (19 g). LCMS : APCI−VE=230 M/E.